Cas no 1443-97-6 (Benzenesulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-)

Benzenesulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]- structure
1443-97-6 structure
Product Name:Benzenesulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-
CAS No:1443-97-6
MF:C13H19N3O3S
MW:297.37326169014
CID:164483
PubChem ID:15045
Update Time:2025-04-19

Benzenesulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-
    • 1-(Hexahydro-1H-azepin-1-yl)-3-(phenyl sulfonyl)urea
    • Benzenesulfonamide, N-(((hexahydro-1H-azepin-1-yl)amino)carbonyl)-
    • UNII-BF0RJC933R
    • BF0RJC933R
    • 1443-97-6
    • Urea, 1-(hexahydro-1H-azepin-1-yl)-3-(phenylsulfonyl)-
    • Inchi: 1S/C13H19N3O3S/c17-13(14-16-10-6-1-2-7-11-16)15-20(18,19)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2,(H2,14,15,17)
    • InChI Key: NZDKMBBIDFIQEZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(NN1CCCCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 297.11487
  • Monoisotopic Mass: 297.114712
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 86.9

Experimental Properties

  • Density: 1.32
  • Refractive Index: 1.603
  • PSA: 78.51
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